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Compound of Interest

Compound Name: (E)-Fenpyroximate-d9

Cat. No.: B15559756

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-Fenpyroximate-d9, a

deuterated analog of the acaricide Fenpyroximate. This document details its chemical

properties, biological mode of action, metabolic pathways, and relevant experimental protocols.

Compound Identification and Properties
(E)-Fenpyroximate-d9 is the deuterated form of (E)-Fenpyroximate, an insecticide and

acaricide. The inclusion of nine deuterium atoms provides a stable isotopic label, making it a

valuable tool for metabolic studies, environmental fate analysis, and as an internal standard in

quantitative analytical methods.
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Property Value Reference

CAS Number 134098-61-6 [1][2][3]

Molecular Formula C₂₄H₁₈D₉N₃O₄ [1]

Molecular Weight 430.54 g/mol [1]

Synonyms

(E)-4-[[[[(1,3-Dimethyl-5-

phenoxy-1H-pyrazol-4-

yl)methylene]amino]oxy]methyl

]-benzoic Acid 1,1-

Dimethylethyl Ester-d9; tert-

Butyl 4-([[(E)-1,3-dimethyl-5-

phenoxypyrazol-4-

yl]methyl]aminooxymethyl)ben

zoate-d9

[1]

Appearance White crystalline powder [4]

Melting Point 101.1 to 102.4 °C [4]

log Kow 5.01 at 20 °C [4]

Vapor Pressure 7.4 x 10⁻³ mPa at 25 °C [4]

Mode of Action
Fenpyroximate's primary mode of action is the inhibition of the mitochondrial electron transport

chain.[5] Specifically, it targets and disrupts the function of Complex I (NADH:ubiquinone

oxidoreductase).[3][4][6] This inhibition blocks cellular respiration by preventing the formation of

ATP, the primary energy currency of the cell.[5][7] The subsequent loss of motor control leads

to the cessation of feeding and reproduction, ultimately resulting in the death of the target

organism.[7]
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Figure 1: Fenpyroximate's Inhibition of Mitochondrial Complex I.

Metabolic Pathways
In rats, fenpyroximate is extensively metabolized through multiple pathways, including

oxidation, hydroxylation, demethylation, hydrolysis, and isomerization.[8] Key metabolic

transformations involve the oxidation of the tert-butyl and pyrazole-3-methyl groups,

hydroxylation of the phenoxy moiety, N-demethylation, and hydrolysis of the ester and

methyleneamino-oxy bonds, followed by conjugation.[4][9] The major route of excretion is

through the feces.[8]

In plants such as citrus trees, metabolism of fenpyroximate involves hydrolysis of the ester and

methyleneamino ether linkages, N-demethylation, oxidation, and conjugation of the resulting

polar metabolites.[9] The Z-isomer of fenpyroximate is a notable metabolite found in leaves and

peel.[9]
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Figure 2: General Metabolic Pathways of Fenpyroximate.

Experimental Protocols
Analysis of Fenpyroximate in Water
This protocol outlines the extraction and analysis of fenpyroximate from water samples using

liquid-liquid extraction followed by LC-MS/MS.

Materials:

Water sample (20 mL)

Hexane

Acetonitrile
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Deionized water

50 mL polypropylene centrifuge tubes

Vortex mixer

Centrifuge

DriBlock heater or similar evaporation system

LC-MS/MS system

Procedure:

Transfer a 20 mL aliquot of the water sample into a 50 mL polypropylene centrifuge tube.

Add 2.5 mL of hexane to the tube and vortex for 30 seconds.

Centrifuge the sample to separate the layers.

Transfer the upper hexane phase to a clean 15 mL centrifuge tube.

Repeat the extraction of the aqueous phase with an additional 2.5 mL of hexane.

Combine the hexane extracts.

Evaporate the combined hexane extracts to dryness under a gentle stream of air at 50°C.

Re-dissolve the residue in 1.0 mL of acetonitrile/water (1:1, v/v) using an ultrasonic bath and

vortex mixer.

Analyze the final solution by LC-MS/MS.[10]

Analysis of Fenpyroximate in Soil
This protocol describes the extraction and analysis of fenpyroximate from soil samples.

Materials:
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Soil sample

Methanol

Acetone

0.1M Hydrochloric acid

Deionized water

Orbital shaker

Centrifuge

Filtration apparatus (e.g., cotton wool)

LC-MS/MS system

Procedure:

Weigh a subsample of the soil into a suitable container.

Add 50 mL of methanol and shake on an orbital shaker for 20 minutes.

Centrifuge the sample for 2 minutes at 1500 rpm.

Filter the extract.

Sequentially re-extract the soil residue with:

Methanol (2 x 50 mL)

Acetone (50 mL)

Methanol/water (1:1, v/v, 50 mL)

Methanol/0.1M hydrochloric acid (1:1, v/v, 50 mL)

Combine all the extracts.
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Adjust the final volume to 500 mL with deionized water.

Analyze the final solution by LC-MS/MS.[11]

Water Analysis Workflow Soil Analysis Workflow
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Figure 3: Analytical Workflows for Fenpyroximate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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